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Compound of Interest

Compound Name: Apraclonidine dihydrochloride

Cat. No.: B1342868 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides detailed procedures for the safe and compliant disposal of

Apraclonidine Dihydrochloride, ensuring the safety of laboratory personnel and the

protection of the environment. Researchers, scientists, and drug development professionals

must adhere to these guidelines to minimize risks associated with this compound.

Hazard Assessment and Regulatory Compliance
Apraclonidine Dihydrochloride is a potent alpha-2 adrenergic agonist. Safety Data Sheets

(SDS) present conflicting hazard information. One source indicates it is toxic if swallowed, in

contact with skin, or inhaled, and may cause organ damage through prolonged or repeated

exposure[1][2]. Another SDS suggests it causes skin and serious eye irritation, and may cause

respiratory irritation[3]. Conversely, one supplier classifies the compound as non-hazardous[4].

Given these discrepancies, it is imperative to handle Apraclonidine Dihydrochloride as a

hazardous substance to ensure maximum safety.

All disposal procedures must comply with federal, state, and local regulations governing

pharmaceutical and hazardous waste. Key regulatory bodies in the United States include the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA)[5][6]

[7]. The EPA's Resource Conservation and Recovery Act (RCRA) provides a framework for

managing hazardous waste[5][6][7].
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Before handling Apraclonidine Dihydrochloride for disposal, all personnel must wear

appropriate Personal Protective Equipment (PPE) to prevent exposure.

PPE Component Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved

respirator is recommended.

Disposal Procedures
The primary and preferred method for the disposal of Apraclonidine Dihydrochloride is

through a licensed hazardous waste disposal contractor. Do not dispose of this chemical down

the drain or in the regular trash.

Step-by-Step Disposal Protocol:

Segregation: Keep Apraclonidine Dihydrochloride waste separate from other laboratory

waste streams. This includes empty containers, contaminated PPE, and any unused or

expired product.

Containerization:

Place solid waste in a clearly labeled, sealed, and leak-proof container.

Place liquid waste in a compatible, sealed, and labeled container.

The label should clearly state "Hazardous Waste: Apraclonidine Dihydrochloride" and

include the appropriate hazard symbols.

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated area away from incompatible materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1342868?utm_src=pdf-body
https://www.benchchem.com/product/b1342868?utm_src=pdf-body
https://www.benchchem.com/product/b1342868?utm_src=pdf-body
https://www.benchchem.com/product/b1342868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for pickup and final

disposal. Most pharmaceutical waste is incinerated at a permitted treatment facility[6][7].

In the absence of a hazardous waste program, and only as a last resort for household

quantities, follow these FDA and DEA guidelines[8][9][10]:

Do Not Flush: Unless specifically instructed by accompanying patient information, do not

flush unwanted medicines down the toilet[9][10].

Trash Disposal:

Remove the Apraclonidine Dihydrochloride from its original container.

Mix it with an unpalatable substance such as used coffee grounds, dirt, or cat litter[8][9]

[10]. This deters accidental ingestion by people or animals.

Place the mixture in a sealed plastic bag or other sealed container to prevent leakage[8][9]

[10].

Dispose of the sealed container in the household trash.

Before recycling the original container, obscure or remove all personal information from

the prescription label[9].

Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is critical.
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Incident Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing[1].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek medical attention[1][3].

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention[1].

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention[1][2].

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal as hazardous waste. For

large spills, contact your EHS department

immediately.
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Apraclonidine Dihydrochloride Disposal Decision Tree

Start: Unused or Expired
Apraclonidine Dihydrochloride

Is this in a laboratory or
research setting?

Contact Environmental Health & Safety (EHS)
or licensed hazardous waste contractor.

Yes

Is a drug take-back program
available?

No (Household)

Package in a labeled, sealed container
for hazardous waste.

Store securely until pickup.

Disposal Complete

Utilize the drug take-back program.

Yes

Mix with an undesirable substance
(e.g., coffee grounds, cat litter).

No

Place mixture in a sealed bag or container.

Dispose of in household trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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